CAY10510
CAY10510
The actions of many clinical prostaglandins, including those used for estrous synchronization and for reduction of intraocular pressure, are mediated through the FP receptor. CAY10510 is an analog of PGF2α containing an acetylenic fluorobenzene substituent in the lower side chain. CAY10510 has an IC50 of 0.5 µM when tested for binding to the recombinant human FP receptor.
Brand Name:
Vulcanchem
CAS No.:
291303-34-9
VCID:
VC0052423
InChI:
InChI=1S/C24H33FO5/c1-30-24(29)11-5-3-2-4-9-19-20(23(28)16-22(19)27)15-14-18(26)13-12-17-8-6-7-10-21(17)25/h6-8,10,18-20,22-23,26-28H,2-5,9,11,14-16H2,1H3/t18?,19-,20-,22+,23-/m1/s1
SMILES:
COC(=O)CCCCCCC1C(CC(C1CCC(C#CC2=CC=CC=C2F)O)O)O
Molecular Formula:
C24H33FO5
Molecular Weight:
420.521
CAY10510
CAS No.: 291303-34-9
Reference Standards
VCID: VC0052423
Molecular Formula: C24H33FO5
Molecular Weight: 420.521
CAS No. | 291303-34-9 |
---|---|
Product Name | CAY10510 |
Molecular Formula | C24H33FO5 |
Molecular Weight | 420.521 |
IUPAC Name | methyl 7-[(1R,2R,3R,5S)-2-[5-(2-fluorophenyl)-3-hydroxypent-4-ynyl]-3,5-dihydroxycyclopentyl]heptanoate |
Standard InChI | InChI=1S/C24H33FO5/c1-30-24(29)11-5-3-2-4-9-19-20(23(28)16-22(19)27)15-14-18(26)13-12-17-8-6-7-10-21(17)25/h6-8,10,18-20,22-23,26-28H,2-5,9,11,14-16H2,1H3/t18?,19-,20-,22+,23-/m1/s1 |
Standard InChIKey | JAQWSGFNEJJFEJ-OCQIDRNCSA-N |
SMILES | COC(=O)CCCCCCC1C(CC(C1CCC(C#CC2=CC=CC=C2F)O)O)O |
Description | The actions of many clinical prostaglandins, including those used for estrous synchronization and for reduction of intraocular pressure, are mediated through the FP receptor. CAY10510 is an analog of PGF2α containing an acetylenic fluorobenzene substituent in the lower side chain. CAY10510 has an IC50 of 0.5 µM when tested for binding to the recombinant human FP receptor. |
Synonyms | 9α,11α,15-trihydroxy-17-fluorophenyl-18,19,20-trinor-prost-16-yn-1-oic acid, methyl ester |
Reference | 1.Negishi, M.,Sugimoto, Y., and Ichikawa, A. Prostanoid receptors and their biological actions. Progress in Lipid Research 32, 417-434 (1993). |
PubChem Compound | 59734625 |
Last Modified | Nov 11 2021 |
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